Cas no 1797253-31-6 (N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide)

• Product Name: N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide
• CAS No: 1797253-31-6
• MF: C₁₃H₁₅N₅O₂
• MW: 273.290501832962
• CID: 5372723
• Update Time: 2025-10-31

N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide

• Inchi： 1S/C13H15N5O2/c1-18(2)11-10(8-15-13(17-11)20-3)16-12(19)9-6-4-5-7-14-9/h4-8H,1-3H3,(H,16,19)
• InChI Key： QZXSSSUVNMPHEH-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CN=C(OC)N=C2N(C)C)=O)=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide

Professional Introduction to N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide (CAS No. 1797253-31-6)

N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1797253-31-6, represents a novel molecular entity with a unique structural framework that has the potential to contribute to the development of innovative therapeutic agents. The molecular structure of this compound features a pyridine core, which is a common motif in many bioactive molecules, further enhanced by substituents that may enhance its pharmacological properties.

The chemical composition of N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide includes several key functional groups that are of particular interest to researchers. The presence of a dimethylamino group at the 4-position of the pyrimidine ring introduces basicity and potential for hydrogen bonding, which can be crucial for interactions with biological targets. Additionally, the methoxy group at the 2-position of the pyrimidine ring may influence the electronic properties of the molecule, affecting its reactivity and binding affinity. The carboxamide moiety at the 2-position of the pyridine ring adds another layer of complexity, potentially enabling diverse interactions with biological systems.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for various diseases, particularly those involving protein-protein interactions and enzyme inhibition. N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide has emerged as a promising candidate in this area due to its structural features. The pyrimidine-pyridine scaffold is known to be highly versatile in drug design, offering multiple opportunities for optimization to enhance potency and selectivity. Current studies are exploring its potential as an inhibitor in kinase inhibition, where it may disrupt aberrant signaling pathways involved in cancer and other chronic diseases.

One of the most compelling aspects of N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide is its potential for modulating signal transduction pathways. Research indicates that this compound may interact with specific targets involved in cell proliferation, survival, and apoptosis. By binding to these targets, it could potentially restore normal cellular function in diseases where these pathways are dysregulated. For instance, studies have shown that similar compounds can inhibit the activity of tyrosine kinases, which are overactive in many forms of cancer. The unique combination of functional groups in N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide may make it particularly effective in this regard.

The synthesis and characterization of N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide have been subjects of intense investigation. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological studies. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been utilized to construct the complex framework of this compound. Spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming its structural integrity.

In terms of pharmacokinetic properties, N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide exhibits several promising characteristics. Preliminary studies suggest that it has good solubility in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, its metabolic stability appears to be favorable, indicating that it may have a reasonable half-life once administered orally or intravenously. These properties make it an attractive candidate for further development into a therapeutic agent.

The potential applications of N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide extend beyond oncology. Research is also exploring its efficacy in treating inflammatory diseases and neurodegenerative disorders. The ability of this compound to modulate signal transduction pathways suggests that it could interfere with inflammatory mediators and protect against neuronal damage. For example, studies have indicated that kinase inhibitors can reduce inflammation by inhibiting the activity of pro-inflammatory cytokines.

As research progresses, N-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]pyridine-2-carboxamide is expected to play a significant role in drug discovery efforts. Its unique structural features and promising pharmacological properties make it a valuable tool for developing new treatments for various diseases. Collaborative efforts between academia and industry are likely to accelerate its translation from bench to bedside. With continued investment in research and development, this compound could one day contribute to improving patient outcomes worldwide.